Cas no 2228132-22-5 (1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine)
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine
- EN300-1969483
- 2228132-22-5
-
- Inchi: 1S/C7H10F3N3/c8-7(9,10)6(11)2-5-13-4-1-3-12-13/h1,3-4,6H,2,5,11H2
- InChI Key: RMMABSQIOHNOGO-UHFFFAOYSA-N
- SMILES: FC(C(CCN1C=CC=N1)N)(F)F
Computed Properties
- Exact Mass: 193.08268182g/mol
- Monoisotopic Mass: 193.08268182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.8Ų
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1969483-0.05g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-0.1g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-0.25g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-0.5g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-1.0g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1969483-2.5g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-5.0g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1969483-10.0g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1969483-1g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1969483-5g |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine |
2228132-22-5 | 5g |
$2650.0 | 2023-09-16 |
1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine
Introduction to 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine (CAS No. 2228132-22-5) in Modern Chemical and Pharmaceutical Research
The compound 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine (CAS No. 2228132-22-5) represents a significant advancement in the realm of pharmaceutical and chemical synthesis. Its unique structural configuration, featuring a trifluoromethyl group and a pyrazole moiety, positions it as a versatile intermediate with potential applications in drug development and material science. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance in contemporary research.
The molecular structure of 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine consists of a four-carbon chain with a trifluoromethyl substituent at the terminal carbon and an amine group at the second carbon. The presence of the pyrazole ring introduces additional functional diversity, making it an attractive scaffold for medicinal chemists. The trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design.
In recent years, there has been growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to improved binding affinity, reduced susceptibility to metabolic degradation, and enhanced bioavailability. The trifluoro- group in this compound is particularly noteworthy for its ability to modulate electronic properties and interactions with biological targets.
The pyrazole moiety is another key feature that contributes to the compound's potential utility. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. Researchers have leveraged pyrazole scaffolds to develop novel therapeutic agents due to their inherent stability and reactivity. The combination of these two functional groups in 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine suggests promising applications in the design of next-generation pharmaceuticals.
From a synthetic perspective, the preparation of 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine involves multi-step organic transformations. Key steps include the introduction of the trifluoromethyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the pyrazole ring requires careful consideration to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient routes to complex fluorinated heterocycles like this one.
Recent studies have highlighted the role of fluorinated amine derivatives in medicinal chemistry. These compounds exhibit unique interactions with biological targets due to their steric and electronic properties. For instance, modifications involving fluorine atoms have been shown to enhance binding affinities by improving hydrophobic interactions or by modulating hydrogen bonding patterns. The amine group in 1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine provides a site for further derivatization, allowing chemists to tailor its biological activity.
The pyrazole ring also serves as a platform for diversification through various chemical reactions such as alkylation, acylation, or sulfonylation. These modifications can fine-tune the pharmacological profile of the compound. Additionally, computational studies have been instrumental in understanding how structural changes influence biological activity. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds before experimental validation.
In clinical research, 1, ¹, ¹, ¹-trifluoro--(¹H-pyrazol--¹--yl)butan--²--amine has garnered attention as a potential intermediate for drug candidates targeting neurological disorders. Preliminary data suggest that derivatives of this compound may interact with specific receptors or enzymes involved in neurodegenerative diseases. While further investigation is needed to fully elucidate its therapeutic potential, its unique structural features make it an intriguing candidate for future drug development pipelines.
The role of fluorinated compounds extends beyond pharmaceuticals into materials science and agrochemicals. Their enhanced stability and reactivity make them valuable building blocks for advanced materials with specialized properties. For example, fluorinated pyrazoles have been explored in the development of liquid crystals, polymers, and coatings that exhibit improved performance under extreme conditions.
In conclusion, ¹, ¹, ¹-trifluoro--(¹H-pyrazol--¹--yl)butan--²--amine (CAS No. 2228132--22--5) stands as a testament to the ingenuity of modern chemical synthesis. Its combination of functional groups offers a rich palette for medicinal chemists to explore new therapeutic avenues while also finding utility in advanced material applications. As research continues to uncover new possibilities, this compound is poised to play a significant role in shaping the future of chemical and pharmaceutical innovation.
2228132-22-5 (1,1,1-trifluoro-4-(1H-pyrazol-1-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)